Cas no 1040633-30-4 (8-methoxy-N-[(oxolan-2-yl)methyl]-3-phenylthieno[3,2-c]quinoline-2-carboxamide)

• Product Name: 8-methoxy-N-[(oxolan-2-yl)methyl]-3-phenylthieno[3,2-c]quinoline-2-carboxamide
• CAS No: 1040633-30-4
• MF: C₂₄H₂₂N₂O₃S
• MW: 418.508084774017
• CID: 5384543
• Update Time: 2023-11-20

8-methoxy-N-[(oxolan-2-yl)methyl]-3-phenylthieno[3,2-c]quinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-Methoxy-3-phenyl-N-[(tetrahydro-2-furanyl)methyl]thieno[3,2-c]quinoline-2-carboxamide
• 8-methoxy-N-[(oxolan-2-yl)methyl]-3-phenylthieno[3,2-c]quinoline-2-carboxamide

• Inchi： 1S/C24H22N2O3S/c1-28-16-9-10-20-18(12-16)22-19(14-25-20)21(15-6-3-2-4-7-15)23(30-22)24(27)26-13-17-8-5-11-29-17/h2-4,6-7,9-10,12,14,17H,5,8,11,13H2,1H3,(H,26,27)
• InChI Key： YCQIVZLVXPQUFI-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=CC=2)C2SC(C(NCC3CCCO3)=O)=C(C3=CC=CC=C3)C=2C=1

Computed Properties

• Exact Mass: 418.135
• Monoisotopic Mass: 418.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.7A^2

Experimental Properties

• Density: 1.284±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 682.3±55.0 °C(Predicted)
• pka: 12.99±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Thienoquinolines